4-cyanophenyl 2-chlorobenzoate
Overview
Description
4-cyanophenyl 2-chlorobenzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is also known as 2-chloro-4-cyanobenzoic acid phenyl ester and is commonly used as a building block in the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of 4-cyanophenyl 2-chlorobenzoate is not well understood. However, studies have shown that this compound has the ability to inhibit the growth of cancer cells in vitro. It has also been shown to possess anti-inflammatory activity, which may be attributed to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-cyanophenyl 2-chlorobenzoate are not well documented. However, studies have shown that this compound has the ability to inhibit the growth of cancer cells in vitro. It has also been shown to possess anti-inflammatory activity, which may be attributed to its ability to inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-cyanophenyl 2-chlorobenzoate in lab experiments is its ability to serve as a building block in the synthesis of various organic compounds. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using 4-cyanophenyl 2-chlorobenzoate is its limited solubility in water, which may affect its bioavailability in vivo.
Future Directions
There are several future directions for research on 4-cyanophenyl 2-chlorobenzoate. One potential direction is the investigation of its potential as an anti-tumor agent in vivo. Another potential direction is the synthesis of derivatives of this compound to improve its solubility and bioavailability. Additionally, further research is needed to understand the mechanism of action of 4-cyanophenyl 2-chlorobenzoate and its potential applications in the field of liquid crystal research.
Conclusion:
In conclusion, 4-cyanophenyl 2-chlorobenzoate is a chemical compound with potential applications in various scientific research fields. This compound can be synthesized through various methods and has been shown to possess anti-tumor and anti-inflammatory activity. While there are limitations to using this compound in lab experiments, further research is needed to understand its full potential and to explore its future directions.
Scientific Research Applications
4-cyanophenyl 2-chlorobenzoate has been used in various scientific research applications, including the synthesis of biologically active compounds, such as antitumor agents and anti-inflammatory agents. This compound has also been used as a building block in the synthesis of liquid crystals, which have potential applications in electronic displays.
properties
IUPAC Name |
(4-cyanophenyl) 2-chlorobenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClNO2/c15-13-4-2-1-3-12(13)14(17)18-11-7-5-10(9-16)6-8-11/h1-8H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBJQDKRQROMXNN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)OC2=CC=C(C=C2)C#N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chlorobenzoic acid, 4-cyanophenyl ester | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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